Cas no 83409-03-4 (1-(4-Methyl-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)pen tyl)piperidine)

• Product name: 1-(4-Methyl-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)pen tyl)piperidine
• CAS No: 83409-03-4
• MF: C₂₈H₃₇N₃O₄
• MW: 479.611087560654
• CID: 988856
• PubChem ID: 3068402

1-(4-Methyl-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)pen tyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)pen tyl)piperidine
• 3-(4-methyl-1-piperidin-1-ylpentan-2-yl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
• DTXSID501003406
• Piperidine, 1-(4-methyl-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)pentyl)-
• 3-[4-Methyl-1-oxo-1-(piperidin-1-yl)pentan-2-yl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• BRN 4613534
• 1-(4-Methyl-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)pentyl)piperidine
• 83409-03-4

• Inchi： InChI=1S/C28H35N3O5/c1-18(2)15-22(28(33)30-13-9-6-10-14-30)31-26(29-21-12-8-7-11-20(21)27(31)32)19-16-23(34-3)25(36-5)24(17-19)35-4/h7-8,11-12,16-18,22H,6,9-10,13-15H2,1-5H3
• InChI Key： FKMBXCMXAWKJNE-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(=O)N1CCCCC1)N2C(=NC3=CC=CC=C3C2=O)C4=CC(=C(C(=C4)OC)OC)OC

Computed Properties

• Exact Mass: 493.25767123g/mol
• Monoisotopic Mass: 493.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 80.7Ų